Cas no 17269-84-0 (Ethyl 2,6-dimethyl-3-hydroxybenzoate)

• Product Name: Ethyl 2,6-dimethyl-3-hydroxybenzoate
• CAS No: 17269-84-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5004724
• Update Time: 2025-04-24

Ethyl 2,6-dimethyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dimethyl-3-hydroxybenzoate

• Inchi： 1S/C11H14O3/c1-4-14-11(13)10-7(2)5-6-9(12)8(10)3/h5-6,12H,4H2,1-3H3
• InChI Key： DUGPYLLYVLHCOE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC=C(C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,6-dimethyl-3-hydroxybenzoate

Ethyl 2,6-dimethyl-3-hydroxybenzoate (CAS No. 17269-84-0): Applications and Recent Research Insights

Ethyl 2,6-dimethyl-3-hydroxybenzoate, identified by the chemical compound identifier CAS No. 17269-84-0, is a derivative of benzoic acid with significant applications in the field of organic chemistry and pharmaceutical research. This compound, characterized by its ester functional group and methyl substituents, has garnered attention due to its structural versatility and potential biological activities. The molecular structure of ethyl 2,6-dimethyl-3-hydroxybenzoate consists of a benzene ring substituted at the 2- and 6-positions with methyl groups and at the 3-position with a hydroxyl group, followed by an ethyl ester moiety at the carboxyl end. This configuration imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The compound's significance in modern research is underscored by its role as a building block in the synthesis of more complex molecules. Its structural features allow for modifications that can enhance its interaction with biological targets, making it a promising candidate for drug development. Recent studies have highlighted the compound's potential in the synthesis of natural product analogs, where its framework can be modified to mimic bioactive molecules found in plants and microorganisms. This approach leverages the rich structural diversity of ethyl 2,6-dimethyl-3-hydroxybenzoate to create novel compounds with tailored properties.

In addition to its synthetic utility, ethyl 2,6-dimethyl-3-hydroxybenzoate has been explored for its potential biological activities. The presence of hydroxyl and ester groups in its structure suggests that it may exhibit properties such as antioxidant, anti-inflammatory, or antimicrobial effects. These hypotheses are supported by preliminary studies that indicate interactions between derivatives of this compound and various biological pathways. For instance, research has shown that certain benzoate derivatives can modulate enzyme activity and cellular signaling cascades, which are critical for maintaining homeostasis in living organisms.

The investigation into the pharmacological potential of ethyl 2,6-dimethyl-3-hydroxybenzoate has been further advanced by computational modeling techniques. These methods allow researchers to predict how the compound might interact with target proteins and enzymes, providing insights into its mechanism of action without the need for extensive experimental trials. Such computational approaches have become increasingly sophisticated, enabling more accurate predictions of molecular interactions and improving the efficiency of drug discovery processes.

One particularly intriguing area of research involves the use of ethyl 2,6-dimethyl-3-hydroxybenzoate as a precursor in the synthesis of specialized ligands for receptor binding studies. By modifying its structure, researchers can create molecules that selectively bind to specific receptors in biological systems. This capability is crucial for developing drugs that target particular diseases or conditions with high precision. For example, derivatives of this compound have been investigated as potential treatments for neurological disorders, where their ability to interact with neurotransmitter receptors could offer therapeutic benefits.

The environmental impact of compounds like ethyl 2,6-dimethyl-3-hydroxybenzoate is also a topic of interest. Studies have examined how such molecules behave in natural ecosystems and how they might be metabolized or degraded over time. Understanding these processes is essential for assessing their long-term safety and sustainability. Additionally, researchers are exploring green chemistry approaches to improve the synthesis of these compounds, aiming to minimize waste and reduce energy consumption during production.

The future directions for research on ethyl 2,6-dimethyl-3-hydroxybenzoate are multifaceted. Continued investigation into its biological activities will likely uncover new therapeutic applications, while advancements in synthetic chemistry may lead to more efficient methods for producing derivatives with enhanced properties. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will be crucial for fully realizing the potential of this versatile compound.

In conclusion, Ethyl 2,6-dimethyl-3-hydroxybenzoate (CAS No. 17269-84-0) represents a significant area of interest in both academic and industrial research. Its structural features make it a valuable tool for synthetic chemistry applications, while its potential biological activities open up new avenues for drug development. As research progresses, this compound is expected to play an increasingly important role in addressing various scientific challenges across multiple disciplines.